![molecular formula C16H13NO2 B3056695 Ethyl benzo[f]quinoline-3-carboxylate CAS No. 73459-62-8](/img/structure/B3056695.png)
Ethyl benzo[f]quinoline-3-carboxylate
Overview
Description
Ethyl 3-quinolinecarboxylate can be prepared from 3-quinolinecarboxylic acid by treating with thionyl chloride followed by esterification with ethanol . Its photochemical reaction in various alcohols and cyclohexane show that the nature of the solvent has an impact on the product formation .
Synthesis Analysis
The ethyl-2-chloroquinoline-3-carboxylates were achieved from o-aminobenzophenones in two steps. Initially, the ethyl-2-oxoquinoline-3-carboxylates were obtained by base-catalyzed Friedlander condensations of o-aminobenzophenones and diethylmalonate . The 2-chloroquinoline-3-carboxylates were then obtained by the reaction with POCl3 in good yields .Molecular Structure Analysis
The chemical structures of the synthesized compounds were confirmed by FTIR, mass, and 1H-NMR spectroscopic techniques .Chemical Reactions Analysis
The Friedlander approach, involving an aromatic o-aminoaldehyde or ketone and a carbonyl compound containing reactive α-methylene functionality, is the most efficient one . A number of methods involving metal salts, Lewis acids, and Brønsted acid catalysts have been commonly employed for the quinolines following Friedlander synthesis .Scientific Research Applications
Applications in Display Technology
Ethyl benzo[f]quinoline-3-carboxylate derivatives have been synthesized for use as dyes with potential applications in liquid crystal displays. Specifically, ethyl 3-aryl-1-methyl-8-oxo-8H-anthra[9,1-gh]quinoline-2-carboxylates demonstrated a high orientation parameter in nematic liquid crystals, indicating their suitability for use in display technologies (Bojinov & Grabchev, 2003).
Synthesis of Novel Compounds
A study has shown the unexpected ring expansion of activated quinolines to produce derivatives like ethyl 1H-benzo[b]azepine-1-carboxylate and ethyl 3H-benzo[d]azepine-3-carboxylate, showcasing their potential for creating novel chemical compounds (Yadav et al., 2004).
Optical Applications
Ethyl benzo[f]quinoline-3-carboxylate derivatives have been synthesized and characterized for their application in optoelectronic devices. The study focused on molecular, structural, and morphological characterizations, revealing potential for these compounds in designing organic photodiodes (Elkanzi et al., 2020).
Biomedical Research
In the biomedical field, derivatives of ethyl benzo[f]quinoline-3-carboxylate have been synthesized and screened for antimycobacterial and antibacterial activities. Some compounds showed significant activity and might be used as promising candidates for further investigation (Li et al., 2019).
Mechanism of Action
While the specific mechanism of action for Ethyl benzo[f]quinoline-3-carboxylate is not mentioned in the retrieved papers, quinoline and its derivatives are known to exhibit a broad spectrum of bio-responses, including anticancer, antioxidant, anti-COVID-19, anti-inflammatory, anti-mycobacterial, antimicrobial, anticonvulsant, cardiovascular, antituberculosis, anti-plasmodial, and antibacterial activities .
Future Directions
The future directions for the study of Ethyl benzo[f]quinoline-3-carboxylate and similar compounds could involve the development of more efficient and environmentally friendly synthesis methods . Additionally, further exploration of the broad spectrum of bio-responses exhibited by quinoline and its derivatives could lead to the development of new therapeutic agents .
properties
IUPAC Name |
ethyl benzo[f]quinoline-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO2/c1-2-19-16(18)15-10-8-13-12-6-4-3-5-11(12)7-9-14(13)17-15/h3-10H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFLCXMQGTPZYLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC2=C(C=C1)C3=CC=CC=C3C=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20308555 |
Source
|
| Record name | ethyl benzo[f]quinoline-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20308555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl benzo[f]quinoline-3-carboxylate | |
CAS RN |
73459-62-8 |
Source
|
| Record name | NSC204925 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=204925 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | ethyl benzo[f]quinoline-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20308555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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